Cas no 1263276-86-3 (2-Ethyl-n,6-dimethylbenzene-1-sulfonamide)

• Product Name: 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide
• CAS No: 1263276-86-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5700431
• PubChem ID: 130160836
• Update Time: 2025-05-24

2-Ethyl-n,6-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1263276-86-3
• 2-ETHYL-N,6-DIMETHYLBENZENE-1-SULFONAMIDE
• EN300-1452725
• Benzenesulfonamide, 2-ethyl-N,6-dimethyl-
• 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C10H15NO2S/c1-4-9-7-5-6-8(2)10(9)14(12,13)11-3/h5-7,11H,4H2,1-3H3
• InChI Key： NTSCEQRRAIPENV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CC=1CC)(NC)(=O)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 336.2±52.0 °C(Predicted)
• pka: 11.61±0.10(Predicted)

Additional information on 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide

Introduction to 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide (CAS No: 1263276-86-3)

2-Ethyl-n,6-dimethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1263276-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The structural features of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide, including its aromatic ring system modified by ethyl and methyl substituents at specific positions, contribute to its unique chemical and pharmacological properties.

The sulfonamide functional group (-SO₂NH₂) is a key pharmacophore in many drugs, exhibiting properties such as high solubility in water and strong binding affinity to biological targets. In the case of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide, the presence of ethyl and methyl groups at the 2- and 6-positions of the benzene ring introduces steric and electronic effects that modulate its interactions with biological molecules. These modifications can influence the compound's metabolic stability, solubility, and overall bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide with various biological targets with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery. For instance, computational studies have indicated potential interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonation followed by amination. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Modern synthetic methodologies, such as catalytic amination and flow chemistry, have been employed to optimize the synthesis process. These approaches not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In vitro studies have begun to explore the pharmacological profile of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide. Initial findings suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its ability to interact with specific protein targets has raised interest in its potential as an antimicrobial agent. The compound's structural similarity to known bioactive sulfonamides makes it an attractive scaffold for structure-activity relationship (SAR) studies.

The development of novel drug candidates often requires thorough characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide, ensuring that it meets the stringent requirements for further preclinical testing. High-resolution NMR data has been particularly valuable in confirming the connectivity of atoms within the molecule.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Animal models have been used to assess the toxicity profile of 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide, providing insights into its potential side effects. These studies also help determine optimal dosing regimens for future clinical investigations. The results from these preclinical trials will guide decisions on whether to proceed with human Phase I trials.

The role of sulfonamides in modern medicine cannot be overstated. Beyond their traditional use in treating bacterial infections, sulfonamides have been repurposed for other therapeutic applications due to their versatile chemical properties. The unique combination of substituents in 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide may unlock new possibilities for treating complex diseases such as autoimmune disorders and neurodegenerative conditions. Ongoing research aims to uncover additional therapeutic potentials by exploring derivatives of this compound.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of novel compounds like 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide. Such partnerships facilitate access to resources, expertise, and funding necessary for comprehensive research programs. Collaborative projects often lead to faster translation of laboratory findings into clinical applications, benefiting patients worldwide.

The regulatory landscape for new drug development is stringent but well-defined, ensuring that only safe and effective therapies reach the market. Regulatory agencies require extensive documentation demonstrating the safety and efficacy of candidate drugs before approval. For 2-Ethyl-n,6-dimethylbenzene-1-sulfonamide, this involves submitting data from preclinical studies, clinical trials, and quality control analyses. Compliance with regulatory guidelines is essential for successful drug approval.

In conclusion,2-Ethyl-n,6-dimethylbenzene-1-sulfonamide (CAS No: 1263276-86-3) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing candidate for further exploration. As research continues to uncover new therapeutic applications for sulfonamides,2-Ethyl-n,6-dimethylbenzene-1-sulfonamide may play a significant role in addressing unmet medical needs in the future.